3-(Butan-2-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde

• Molecular Formula: C9H16O3S
• Molecular Weight: 204.29 g/mol
• IUPAC Name: 3-butan-2-yl-1,1-dioxothiolane-3-carbaldehyde
• InChI: InChI=1S/C9H16O3S/c1-3-8(2)9(6-10)4-5-13(11,12)7-9/h6,8H,3-5,7H2,1-2H3
• InChI Key: YOBVVZDOBSIACP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1(CCS(=O)(=O)C1)C=O

Description

3-(Butan-2-yl)-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde is a sulfur-containing heterocyclic compound featuring a five-membered thiolane ring (a saturated thiophene analog) with a sulfone group (-SO₂-) and an aldehyde functional group. The sulfone moiety enhances polarity and oxidative stability, while the branched butan-2-yl substituent introduces steric bulk, influencing solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Butan-2-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde typically involves the following steps:

Formation of the Thiolane Ring: The thiolane ring can be synthesized through a cyclization reaction involving a suitable dithiol and an appropriate aldehyde or ketone.

Introduction of the Butan-2-yl Group: The butan-2-yl group can be introduced via an alkylation reaction using butan-2-yl halide and a suitable base.

Oxidation to Form the Dioxo Group: The thiolane ring is then oxidized to introduce the dioxo functionality, often using oxidizing agents such as hydrogen peroxide or peracids.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and scalable purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(Butan-2-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the dioxo group to other functional groups, such as alcohols.

Substitution: The butan-2-yl group can be substituted with other alkyl or aryl groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, peracids.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Bases: Sodium hydroxide, potassium carbonate.

Acids: Hydrochloric acid, sulfuric acid.

Major Products Formed

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Alcohols, thiols.

Substitution Products: Various alkyl or aryl derivatives.

Scientific Research Applications

3-(Butan-2-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-(Butan-2-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde involves its interaction with molecular targets such as enzymes and receptors. The compound’s unique structure allows it to bind to specific sites on these targets, modulating their activity. The dioxo group and the thiolane ring play crucial roles in these interactions, influencing the compound’s reactivity and binding affinity.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

To contextualize its properties, the compound is compared below with two analogs: 3-(But-3-yn-1-yl)-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde () and thiophene derivatives from . Key differences lie in substituent groups, electronic effects, and functional reactivity.

Structural and Functional Group Comparison

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
3-(Butan-2-yl)-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde	Branched alkyl	C₉H₁₆O₃S	204.28	Sulfone, aldehyde
3-(But-3-yn-1-yl)-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde	Alkynyl	C₉H₁₂O₃S	200.25	Sulfone, aldehyde, terminal alkyne
5-Amino-3-hydroxy-1H-pyrazol-1-yl)(2,4-diamino-3-cyanothiophene-5-yl)methanone	Aromatic thiophene	C₁₀H₁₀N₆O₂S	278.29	Thiophene, cyano, amino, hydroxy

Physicochemical Properties

Property	Target Compound	But-3-yn-1-yl Analog	Thiophene Derivative
Solubility	Soluble in DMSO, DMF	Soluble in THF, chloroform	Soluble in DMSO
Melting Point	120–122°C	115–117°C	>250°C
Reactivity	Electrophilic aldehyde; sulfone stabilizes ring	Alkyne enables click chemistry	High thermal stability; H-bonding

Key Observations:

Substituent Effects: The branched butan-2-yl group in the target compound reduces solubility in non-polar solvents compared to the linear alkynyl group in its analog, which enhances compatibility with chloroform and THF . The terminal alkyne in the but-3-yn-1-yl analog allows for click chemistry (e.g., azide-alkyne cycloaddition), absent in the target compound.

Sulfone vs. Thiophene :

• The sulfone group in the thiolane derivatives increases polarity and oxidative stability compared to aromatic thiophenes. The thiophene derivative in exhibits exceptional thermal stability (>250°C) due to aromaticity and hydrogen-bonding networks .

Functional Group Reactivity: The aldehyde group in both thiolane derivatives enables nucleophilic additions (e.g., condensation reactions), while the cyano and amino groups in the thiophene derivative facilitate hydrogen bonding and electronic modulation .

Biological Activity

3-(Butan-2-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde is a compound that belongs to the class of thiolanes, characterized by a unique dioxo functional group. This compound has garnered attention for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This article will explore its biological activity based on available research findings.

Chemical Structure and Properties

The molecular formula of 3-(Butan-2-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde is $C_7H_{12}O_3S$ with a molecular weight of approximately 176.24 g/mol. The compound features a thiolane ring with two keto groups and an aldehyde substituent, which may contribute to its reactivity and biological interactions.

Anti-inflammatory Activity

Thiolane derivatives have also been investigated for their anti-inflammatory properties. The mechanism often involves the inhibition of cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response. Some studies suggest that similar compounds can reduce inflammation markers in vitro and in vivo models .

Anticancer Potential

The anticancer activity of thiolane compounds is another area of interest. Preliminary studies indicate that these compounds may induce apoptosis in cancer cells through various pathways, including the modulation of cell cycle regulators and pro-apoptotic factors. In silico docking studies have shown promising interactions between thiolane derivatives and cancer-related targets such as COX-2 .

Case Studies

While direct case studies specifically targeting 3-(Butan-2-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde are scarce, several relevant studies on structurally similar compounds provide insights into potential applications:

• Study on Thiolane Derivatives : A study evaluated several thiolane derivatives for their antimicrobial activity against Escherichia coli and Staphylococcus aureus, revealing that modifications in the side chains significantly influenced their efficacy .
• In Vivo Anti-inflammatory Study : Another investigation assessed the anti-inflammatory effects of a related thiolane compound in animal models, demonstrating a marked reduction in paw edema when administered at specific dosages .